LogP Difference vs Non-Fluorinated Analog
The presence of the 2-fluoro substituent on the target compound (CAS 2060044-24-6) increases the consensus LogP to 2.86, compared to 2.72 for the non-fluorinated 2-methylphenyl analog (CAS 2059932-18-0) . This ΔLogP of +0.14 is attributable to the electron-withdrawing and hydrophobic character of the ortho-fluorine atom.
| Evidence Dimension | Consensus LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP = 2.85622 |
| Comparator Or Baseline | 1-(2-Methylphenyl)-3-propanoylpiperidin-2-one, LogP = 2.71712 |
| Quantified Difference | ΔLogP = +0.14 (target is more lipophilic) |
| Conditions | Computed consensus LogP values reported by vendor Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.) |
Why This Matters
Higher lipophilicity can translate to improved membrane permeability, a critical parameter for intracellular target engagement; this quantitative difference supports selecting the fluorinated target compound over its non-fluorinated analog for cell-based assays.
